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Compound of Interest

Compound Name: Acid green 20

Cat. No.: B3273268

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Green 20, a synthetic dye belonging to the triarylmethane class, is widely utilized in the
textile, leather, and paper industries for its vibrant green hue.[1][2][3][4][5] While its industrial
applications are well-documented, a comprehensive understanding of its mechanism of action
at a molecular and cellular level remains largely unexplored in the context of drug development
and biomedical research. This technical guide synthesizes the currently available information
on Acid Green 20, focusing on its chemical properties, toxicological data, and potential
biological interactions, while also highlighting the significant gaps in the existing knowledge
base.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Acid Green 20 is fundamental to
postulating its potential biological interactions. As an acid dye, it is an anionic compound,
typically available as a sodium salt. Its solubility in water and polar solvents facilitates its use in
various industrial processes.
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Property Value Reference
Molecular Formula C22H16N6Na207S2 [6]
Molecular Weight 586.51 g/mol [6]
Appearance Dark green to black powder [11[3]

Soluble in water, slightly
Solubility soluble in alcohol, insoluble in [11[3]

other organic solvents.

Toxicological Profile

The available toxicological data for Acid Green 20 primarily focuses on its potential as an
irritant and its effects upon acute exposure. It is classified as harmful if swallowed and may
cause irritation to the skin, eyes, and respiratory tract.[6] However, detailed studies on its
chronic toxicity, carcinogenicity, and reproductive toxicity are not readily available in the public

domain.
Endpoint Observation Reference
Acute Oral Toxicity Harmful if swallowed. [6]

S May cause skin irritation in
Skin Irritation S [6]
sensitive individuals.

Eye Irritation May cause eye irritation. [6]

_ o May cause respiratory tract
Respiratory Irritation T [6]
irritation.

Postulated Mechanisms of Cellular Interaction

In the absence of direct studies on the mechanism of action of Acid Green 20, we can infer
potential interactions based on the behavior of other anionic dyes and compounds with similar
chemical structures.

Membrane Interaction and Cellular Uptake
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The anionic nature of Acid Green 20 suggests that its interaction with the cell membrane,
which carries a net negative charge, may be limited under normal physiological conditions.

However, cellular uptake could potentially occur through endocytic pathways. The process can
be visualized as follows:

Acid_Green_20 Initial Interaction >(_ Cell_Membrane Engulfment Endocytosis Vesicle Formation Intracellular_Vesicle

Click to download full resolution via product page

Postulated cellular uptake of Acid Green 20 via endocytosis.

Induction of Apoptosis

A study on green tattoo ink, which may contain various green pigments, demonstrated the
induction of apoptosis in macrophages.[7] While the specific components of the ink were not
detailed, it raises the possibility that certain green dyes, potentially including Acid Green 20,
could trigger programmed cell death. The general mechanism of apoptosis induction involves a
cascade of caspase activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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